8-nitro-5-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]quinoline

• Molecular Formula: C16H10N6O2S
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 8-nitro-5-(1-phenyltetrazol-5-yl)sulfanylquinoline
• InChI: InChI=1S/C16H10N6O2S/c23-22(24)13-8-9-14(12-7-4-10-17-15(12)13)25-16-18-19-20-21(16)11-5-2-1-3-6-11/h1-10H
• InChI Key: CFPUVGAVSOXIBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SC3=C4C=CC=NC4=C(C=C3)[N+](=O)[O-]

Description

8-nitro-5-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]quinoline is a complex organic compound with the molecular formula C16H10N6O2S. This compound is characterized by the presence of a quinoline core substituted with a nitro group at the 8th position and a phenyl-tetrazolyl-sulfanyl group at the 5th position. Quinoline derivatives are known for their diverse biological activities and applications in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-nitro-5-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]quinoline typically involves multiple steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through various methods, including the Skraup synthesis, which involves the condensation of aniline with glycerol in the presence of sulfuric acid and an oxidizing agent.

Introduction of the Nitro Group: The nitro group can be introduced via nitration of the quinoline core using a mixture of concentrated nitric acid and sulfuric acid.

Attachment of the Phenyl-Tetrazolyl-Sulfanyl Group: This step involves the formation of the tetrazole ring through a [3+2] cycloaddition reaction between an azide and a nitrile. .

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems and advanced purification techniques such as chromatography and crystallization would be essential for large-scale production .

Chemical Reactions Analysis

Types of Reactions

8-nitro-5-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]quinoline undergoes various chemical reactions, including:

Oxidation: The nitro group can be further oxidized to form nitroso or other higher oxidation state derivatives.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Substitution: The phenyl-tetrazolyl-sulfanyl group can participate in nucleophilic substitution reactions, where the sulfanyl group can be replaced by other nucleophiles

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) or sodium borohydride.

Substitution: Nucleophiles such as thiols, amines, or halides under basic or acidic conditions

Major Products

Oxidation: Formation of nitroso derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of various substituted quinoline derivatives

Scientific Research Applications

8-nitro-5-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]quinoline has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an antimicrobial and anticancer agent due to its ability to interact with biological macromolecules.

Medicine: Explored for its potential therapeutic applications, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of advanced materials and as a precursor for the synthesis of dyes and pigments .

Mechanism of Action

The mechanism of action of 8-nitro-5-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]quinoline involves its interaction with various molecular targets:

Molecular Targets: The compound can bind to enzymes and receptors, inhibiting their activity. For example, it may inhibit bacterial enzymes, leading to antimicrobial effects.

Pathways Involved: The compound can interfere with cellular signaling pathways, leading to apoptosis in cancer cells or inhibition of inflammatory responses

Comparison with Similar Compounds

Similar Compounds

5-nitroquinoline: Similar structure but lacks the phenyl-tetrazolyl-sulfanyl group.

8-nitroquinoline: Similar structure but lacks the phenyl-tetrazolyl-sulfanyl group.

5-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]quinoline: Similar structure but lacks the nitro group .

Uniqueness

8-nitro-5-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]quinoline is unique due to the presence of both the nitro group and the phenyl-tetrazolyl-sulfanyl group, which confer distinct chemical reactivity and biological activity. This combination of functional groups allows for diverse applications in various fields of research and industry .